Cas no 1730-46-7 (10H-Phenothiazine, 2,7-dichloro-)

• Product Name: 10H-Phenothiazine, 2,7-dichloro-
• CAS No: 1730-46-7
• MF: C₁₂H₇Cl₂NS
• MW: 268.161679506302
• CID: 1361492
• Update Time: 2024-08-17

10H-Phenothiazine, 2,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 2,7-dichloro-

• Inchi： 1S/C12H7Cl2NS/c13-7-2-4-11-10(5-7)15-9-3-1-8(14)6-12(9)16-11/h1-6,15H
• InChI Key： NDPZVIPUBSCUAW-UHFFFAOYSA-N
• SMILES： C1=C2C(SC3=C(N2)C=CC(Cl)=C3)=CC=C1Cl

Computed Properties

• Exact Mass: 280.98347
• Monoisotopic Mass: 266.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Melting Point: 214.5-215.0 °C
• Boiling Point: 421.4±45.0 °C(Predicted)
• PSA: 3.24
• pka: -2.22±0.20(Predicted)